Cas no 1208677-16-0 (5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide)

• Product Name: 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide
• CAS No: 1208677-16-0
• MF: C₁₃H₈BrClN₂O₂S
• MW: 371.636819839478
• CID: 5960998
• PubChem ID: 45905459
• Update Time: 2025-09-28

5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590661
• Z444971284
• AKOS009838465
• 1208677-16-0
• 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide

• Inchi： 1S/C13H8BrClN2O2S/c1-2-9-4-3-5-11(6-9)17-20(18,19)12-7-10(14)8-16-13(12)15/h1,3-8,17H
• InChI Key： OJJZOWVLDJLKHJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)S(NC1C=CC=C(C#C)C=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 369.91784g/mol
• Monoisotopic Mass: 369.91784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Additional information on 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide

Introduction to 5-Bromo-2-Chloro-N-(3-Ethynylphenyl)pyridine-3-Sulfonamide (CAS No. 1208677-16-0)

5-Bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide (CAS No. 1208677-16-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide is composed of a pyridine ring substituted with a bromine atom at the 5-position, a chlorine atom at the 2-position, and a sulfonamide group attached to the 3-position. The sulfonamide group is further substituted with a 3-ethynylphenyl moiety, which imparts additional reactivity and functional versatility to the molecule. This intricate structure has been the subject of numerous studies aimed at elucidating its physicochemical properties and biological activities.

Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide. Various methodologies have been developed to optimize the yield and purity of this compound, making it more accessible for further research and development. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex scaffolds required for this molecule.

In terms of its biological activity, 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide has demonstrated significant potential as an inhibitor of specific enzymes and receptors. Studies have shown that this compound can effectively modulate the activity of certain kinases and G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The ability to selectively target these molecular pathways makes 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide a valuable tool in drug discovery and development.

The pharmacokinetic properties of 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide have also been extensively investigated. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Additionally, preclinical studies have demonstrated that 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide possesses low toxicity and good safety margins, further supporting its potential as a lead compound for drug development.

In the context of clinical applications, 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide has shown promise in several preclinical models of disease. For instance, it has been evaluated for its anti-cancer properties in vitro and in vivo, where it exhibited potent cytotoxic effects against various cancer cell lines. Moreover, preliminary data suggest that this compound may also have neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The structural versatility of 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide allows for extensive chemical modifications to optimize its pharmacological properties. Researchers have explored various analogs by substituting different functional groups on the pyridine ring or the ethynylphenyl moiety to enhance its potency and selectivity. These efforts have led to the identification of several promising derivatives with improved therapeutic profiles.

In conclusion, 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-sulfonamide (CAS No. 1208677-16-0) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, contributing to the broader understanding of drug design and discovery.